Cas no 1864336-04-8 (Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester)

• Product Name: Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester
• CAS No: 1864336-04-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 5276034
• Update Time: 2025-07-09

Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester

• Inchi： 1S/C9H12O3/c1-11-8(10)7-9(12-7)3-2-5-4-6(5)9/h5-7H,2-4H2,1H3
• InChI Key： VXMBLJOXBGPVPP-UHFFFAOYSA-N
• SMILES： C12C(C1)CCC12C(C(OC)=O)O1

Additional information on Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester

Comprehensive Overview of Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester (CAS No. 1864336-04-8)

The compound Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester (CAS No. 1864336-04-8) is a unique spirocyclic structure that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its intricate molecular architecture, featuring a spiro[bicyclo[3.1.0]hexane core fused with an oxirane ring and a methyl ester functional group, makes it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and materials science.

One of the key reasons for the growing interest in Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester is its versatility in chemical transformations. The presence of the oxirane (epoxide) ring allows for ring-opening reactions, which are pivotal in creating diverse derivatives. Meanwhile, the methyl ester group offers a handle for further functionalization, enabling the synthesis of amides, acids, and other derivatives. This flexibility aligns with current trends in sustainable chemistry, where researchers seek efficient, atom-economical methods to build complex structures.

In recent years, the demand for spirocyclic compounds has surged due to their unique three-dimensional geometries and biological activities. The spiro[bicyclo[3.1.0]hexane scaffold, in particular, is known for its conformational rigidity, which can enhance binding affinity in drug-target interactions. This has led to increased searches for "spirocyclic drug candidates" and "epoxide derivatives in medicinal chemistry," reflecting the compound's relevance in modern research. Additionally, its potential role in agrochemicals, such as plant growth regulators or pest control agents, has sparked curiosity among scientists.

The synthesis of Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester often involves multi-step reactions, including cyclopropanation, epoxidation, and esterification. Advanced techniques like asymmetric catalysis and green chemistry approaches are being explored to improve yield and enantioselectivity. These methods resonate with the broader scientific community's focus on "sustainable synthesis" and "catalytic efficiency," which are frequently searched topics in academic and industrial circles.

From a commercial perspective, CAS No. 1864336-04-8 is gaining traction as a building block for high-value fine chemicals. Its applications extend to fragrances, specialty polymers, and even optoelectronic materials, where its rigid structure can influence material properties. As industries increasingly prioritize "bio-based intermediates" and "high-performance materials," this compound's potential is being reevaluated in light of emerging technologies.

In summary, Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carboxylic acid, methyl ester represents a fascinating intersection of structural complexity and functional diversity. Its relevance to cutting-edge research areas, coupled with its synthetic adaptability, ensures its continued prominence in scientific literature and industrial applications. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in addressing challenges across multiple disciplines.